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Introduction: The identification of moisture sources contributing to extreme precipitation events
is critical for understanding hydroclimatic processes, improving weather forecasting models,
and assessing the impacts of climate change. This document provides an overview and
detailed protocols for two primary methodologies used to map these precipitation sources:
Lagrangian trajectory modeling and stable isotope analysis of water. These methods can be
employed independently or in conjunction to provide a more robust characterization of moisture
origins.

Methodology 1: Lagrangian Trajectory Modeling

Lagrangian models are computational tools used to determine the pathways of air parcels. For
precipitation source analysis, these models are run backward in time from a location of interest
(the "receptor” site) to identify the regions from which the air masses, and therefore the
moisture, originated. The Hybrid Single-Particle Lagrangian Integrated Trajectory (HYSPLIT)
model, developed by NOAA, is a widely used tool for this purpose.[1][2][3]

Quantitative Data Presentation
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The output of Lagrangian models is typically a set of trajectories that can be analyzed to
determine the statistical contribution of different source regions. While specific quantitative
outputs are highly dependent on the event and location, the following table outlines key input
parameters for a HYSPLIT analysis of an extreme precipitation event.
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Typical
Parameter Description Setting/Value for Rationale
Extreme Events
Global Data
Assimilation System GDAS provides global
Gridded (GDAS) at 0.5 or 1.0- coverage for long-

Meteorological Data

meteorological data
used to drive the
model (e.g., wind,
pressure, temperature
fields).[4]

degree resolution. For
higher resolution,
North American
Mesoscale (NAM) or
High-Resolution Rapid
Refresh (HRRR) can
be used.

range transport.
Higher-resolution
datasets are better for
shorter-range, more
detailed analysis of

convective systems.

Trajectory Direction

Forward or backward

in time.[5]

Backward

To identify the source
regions of air parcels
arriving at the event

location.

Total Run Time

The duration for which

the back-trajectory is

120-240 hours (5-10
days)

This duration is
typically sufficient to
trace moisture back to

its oceanic or major

Starting Location(s)

calculated. ]
terrestrial source
region.
Precipitation is a
] Centered on the result of processes
The latitude,

longitude, and
altitude(s) from which
to start the back-

trajectories.

location of extreme

precipitation. Multiple
starting altitudes (e.g.,
500m, 1500m, 3000m
AGL) should be used.

throughout the
atmospheric column.
Multiple altitudes
capture moisture
transport at different

levels.
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This uses the vertical

velocity fields from the
The method used to o
meteorological input

] ] calculate the vertical Model vertical velocity o
Vertical Motion Model ) data, providing a more
movement of the air (Omega) o
realistic
parcel.[5] )
representation of
atmospheric motion.
Running multiple This provides a
trajectories from ) probabilistic
_ Trajectory ensemble
) slightly perturbed ) ) assessment of the
Ensemble Options ) ) using meteorological ] ]
starting points to e source region, which
variations.[5] )
account for is more robust than a
uncertainty. single trajectory.

Experimental Protocol: HYSPLIT Back-Trajectory
Analysis

This protocol outlines the steps to identify moisture sources for an extreme precipitation event
using the HYSPLIT model.

e Define the Event:

o ldentify the date, time, and geographic location (latitude and longitude) of the extreme
precipitation event.

¢ Acquire Meteorological Data:

o Download the appropriate meteorological data files (e.g., GDAS, NAM) that cover the time
period of the event and the preceding 10 days. This can often be done directly through the
HYSPLIT interface.[5]

e Set Up the HYSPLIT Model:

o Open the HYSPLIT graphical user interface (GUI).
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o Input the starting location(s) of the event. It is recommended to use multiple starting points
both horizontally (to cover the area of precipitation) and vertically (e.g., at different
altitudes above ground level).

o Select the "backward" trajectory direction.

o Set the total run time (e.g., 120 hours).

o Choose the meteorological data file(s).

o Select the vertical motion model (e.g., "Model vertical velocity").

o Configure ensemble options if desired.

e Run the Model:
o Execute the model run. HYSPLIT will generate trajectory output files.

e Analyze the Output:

o

Visualize the back-trajectories on a map.

o Perform a cluster analysis on the trajectories to group them into distinct pathways. This
helps in identifying the primary source regions.

o Couple the trajectory data with meteorological variables (e.g., specific humidity) along the
trajectory path to identify where the air parcels gained moisture.

o Use statistical methods like Potential Source Contribution Function (PSCF) or
Concentration Weighted Trajectory (CWT) to create maps showing the geographic areas
with the highest probability of being a moisture source.[3]

Workflow Visualization
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Caption: Workflow for HYSPLIT back-trajectory analysis.

Methodology 2: Stable Isotope Analysis

The stable isotopes of water, specifically Oxygen-18 (:20) and Deuterium (2H or D), are
powerful tracers of the water cycle. The isotopic composition of precipitation is influenced by
the source of the water vapor and the processes of evaporation and condensation it
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undergoes. Lighter isotopes (*H and 1¢0) evaporate more readily, while heavier isotopes (2H
and 180) condense more readily.[6][7] This fractionation process leads to distinct isotopic
“fingerprints" for water from different sources.

Quantitative Data Presentation

The isotopic composition is expressed in delta (&) notation in parts per thousand (%o) relative to
the Vienna Standard Mean Ocean Water (VSMOW). The following table provides example 80
and oD values for major moisture sources. Note that these values can vary significantly based
on season, temperature, and specific location.

Moisture Source Typical 380 (%o) Typical 8D (%o) Key Characteristics

Relatively enriched

Tropical Atlantic
-2.0t0 0.0 -10.0t0 0.0 due to warm sea

Ocean
surface temperatures.

More depleted than
] tropical sources due
North Atlantic Ocean -5.0t0-2.0 -30.0to -15.0
to cooler

temperatures.

Isotopic signatures
. . can be more negative
Tropical Pacific Ocean -4.5to0-2.0 -25.0t0 -10.0 )
than the Indian

Ocean.[8]

Similar to the Tropical
Indian Ocean -2.0t0 0.0 -10.0t0 0.0 Atlantic, influenced by

monsoon dynamics.

Highly depleted due to
Arctic Ocean -20.0t0 -10.0 -150.0to -70.0 cold temperatures and

long transport paths.

Tends to be more

) depleted than oceanic
Terrestrial Recycled ] ] ) . i
) Highly variable Highly variable sources in the same
Moisture . .
latitude, influenced by

evapotranspiration.
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Experimental Protocol: Precipitation Isotope Analysis

This protocol describes the collection and analysis of precipitation samples to determine their
isotopic composition.

o Sample Collection:

o During an extreme weather event, collect precipitation samples at regular intervals (e.g.,
hourly or every few hours).

o Use a clean collection vessel, such as a high-density polyethylene (HDPE) bottle with a
funnel.

o Ensure the collector is placed in an open area, away from buildings and trees, to avoid
contamination.

o Immediately after collection, transfer the sample to a smaller, airtight vial with no
headspace to prevent evaporation.

o Record the date, time, and location of each sample.
e Sample Storage:

o Store the samples in a cool, dark place (refrigeration at 4°C is ideal) until analysis.
o Sample Analysis:

o The analysis of 8180 and &D is performed using an isotope ratio mass spectrometer
(IRMS) or a laser absorption spectrometer.

o Prepare the samples and standards according to the instrument manufacturer's
instructions.

o Run the samples on the spectrometer. The instrument will measure the ratio of the heavy
to light isotopes (¥0/t*0 and 2H/*H).

o The results are reported in delta notation (6180 and dD) in per mil (%o) relative to VSMOW.
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o Data Interpretation:

o

Plot the 180 and 8D values on a dual-isotope plot.

o Compare the isotopic composition of the precipitation samples to the known values of
different moisture sources (see table above).

o Analyze the temporal evolution of the isotopic values during the event. A shift in isotopic
composition can indicate a change in moisture source.

o For a more advanced analysis, use the isotopic data in conjunction with back-trajectory
modeling to link specific isotopic signatures to air parcel pathways.

Logical Relationship Visualization
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Caption: Logical flow from moisture source to isotopic identification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sources-for-extreme-weather-events]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://essd.copernicus.org/preprints/essd-2024-171/essd-2024-171.pdf
https://www.researchgate.net/figure/Hysplit-model-for-calculation-of-a-backward-trajectory-inputs-outputs-and-run-steps_fig5_223443397
https://en.wikipedia.org/wiki/HYSPLIT
https://ntrs.nasa.gov/api/citations/20090023414/downloads/20090023414.pdf
https://www.arl.noaa.gov/hysplit/
https://www.youtube.com/watch?v=GMmE4d_aCXE
https://www.researchgate.net/publication/299432132_Paired_stable_isotopologues_in_precipitation_and_vapor_A_case_study_of_the_amount_effect_within_western_tropical_Pacific_storms
https://hess.copernicus.org/articles/22/1239/2018/hess-22-1239-2018.pdf
https://www.benchchem.com/product/b1577313#mapping-precipitation-sources-for-extreme-weather-events
https://www.benchchem.com/product/b1577313#mapping-precipitation-sources-for-extreme-weather-events
https://www.benchchem.com/product/b1577313#mapping-precipitation-sources-for-extreme-weather-events
https://www.benchchem.com/product/b1577313#mapping-precipitation-sources-for-extreme-weather-events
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1577313?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1577313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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